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These application notes provide a comprehensive overview and detailed protocols for the in-
situ observation of non-metallic inclusion modification in steel using calcium silicon (CaSi).
Understanding and controlling these inclusions are critical for enhancing the mechanical
properties and performance of steel products.

Introduction

Non-metallic inclusions, such as alumina (Al203) and spinel (MgO-Al203), are inherent in
steelmaking and can be detrimental to the final product's quality, affecting properties like
toughness and fatigue life. Calcium treatment, typically through the addition of calcium silicon,
is a widely used technique to modify these harmful, solid inclusions into less detrimental, liquid
calcium aluminates at steelmaking temperatures. This modification improves the steel's
castability and overall cleanliness. In-situ observation techniques are crucial for understanding
the kinetics and mechanisms of this transformation, providing real-time insights into the
morphological and compositional changes of inclusions.

Mechanism of Inclusion Modification

The addition of calcium silicon to molten steel initiates a series of reactions aimed at
modifying existing oxide inclusions. The primary goal is to transform hard, high-melting-point
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inclusions like alumina into softer, lower-melting-point calcium aluminates.

The modification process generally follows a sequence of transformations with increasing
calcium content. Solid Al20s inclusions are modified to various calcium aluminates, with the
ultimate goal of forming liquid phases at steelmaking temperatures.[1][2] The modification
pathway can be summarized as follows:

Alz203 (solid) — Ca0-6Al20s (solid) - Ca0-2Al20s (solid) - Liquid Calcium Aluminate — CaO
(solid) + CasS (solid) (with excessive calcium)[1]

The presence of sulfur in the steel can lead to the formation of a transient CasS layer on the
alumina inclusion, which then reacts with the alumina core to form calcium aluminate.[3][4]

Experimental Protocols
Sample Preparation and Calcium Treatment

Objective: To prepare steel samples with alumina inclusions and observe their modification
upon calcium silicon addition.

Materials:

High-purity iron

Aluminum (Al) deoxidizer

Calciume-silicon (Ca-Si) alloy

High-purity argon gas

Magnesia (MgO) or Alumina (Al20s) crucible
Equipment:

e High-frequency induction furnace or resistance furnace
o Temperature control system (e.g., thermocouple)

e Quartz tube for controlled atmosphere
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e Suction sampling device (e.g., quartz tubes)
Protocol:
» Melt Preparation:
1. Place high-purity iron in a crucible within the furnace.

2. Heat the furnace to the target temperature (e.g., 1873 K) under a protective argon
atmosphere to prevent oxidation.

3. Once the iron is molten, add a predetermined amount of aluminum to deoxidize the steel
and form alumina inclusions. Allow the melt to homogenize.

e Initial Sampling:

1. Before calcium treatment, take an initial sample of the molten steel using a suction
sampler. This sample will serve as the baseline for inclusion analysis.

e Calcium Silicon Addition:

1. Introduce a specific amount of Ca-Si alloy into the molten steel. The amount should be
calculated to achieve the desired calcium concentration for inclusion modification.

e Timed Sampling:

1. After the Ca-Si addition, take samples at specific time intervals (e.g., 1, 5, 10, 20, and 30
minutes) to track the transient evolution of the inclusions.[4]

o Sample Quenching:

1. Rapidly quench the collected samples in water or brine to preserve the morphology and
composition of the inclusions at the time of sampling.

In-situ Observation using High-Temperature Confocal
Scanning Laser Microscopy (HT-CSLM)
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Objective: To directly observe the interaction, agglomeration, and dissolution of inclusions at
the molten steel surface or steel-slag interface in real-time.[5][6]

Equipment:

¢ High-Temperature Confocal Scanning Laser Microscope (HT-CSLM)
e Crucibles (e.g., Alumina, MgO)

e High-purity argon gas

Protocol:

Sample Placement: Place a small piece of the prepared steel sample into the crucible within
the HT-CSLM heating chamber.

» Atmosphere Control: Purge the chamber with high-purity argon gas to prevent oxidation
during heating.

e Heating and Melting: Heat the sample to the desired observation temperature above its
melting point. The CSLM allows for direct observation of the sample surface as it melts.

¢ In-situ Observation:
1. Focus the laser on the surface of the molten steel to observe the behavior of inclusions.

2. Record video and capture images of inclusion movement, collision, agglomeration, and
interaction with the surrounding melt or a slag phase if introduced.

o Calcium Addition (if applicable): Some advanced setups may allow for the controlled addition
of modifying agents like CaSi during observation.

o Cooling and Solidification: The cooling process can also be observed to study the
precipitation of new inclusions during solidification.

Post-mortem Analysis using SEM-EDS
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Objective: To characterize the morphology, size, and composition of inclusions in the quenched
samples.

Equipment:
e Scanning Electron Microscope (SEM)
o Energy Dispersive X-ray Spectrometer (EDS)
o Sample mounting and polishing equipment
Protocol:
e Sample Preparation:
1. Mount the quenched steel samples in a conductive resin.
2. Grind and polish the mounted samples to a mirror finish to expose the inclusions.
e SEM Imaging:
1. Place the polished sample in the SEM chamber.

2. Use backscattered electron (BSE) mode to locate inclusions, which typically appear as
darker or lighter phases against the steel matrix.

3. Capture high-resolution images of the inclusions to analyze their morphology and size.
o EDS Analysis:

1. Perform EDS analysis on the identified inclusions to determine their elemental
composition. This will reveal the transformation from alumina to calcium aluminates.

2. Generate elemental maps to visualize the distribution of elements like Al, Ca, O, Mg, and
S within the inclusions.[3]

Data Presentation
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BENGHE

The quantitative data obtained from the experimental procedures should be summarized for
clear comparison.

Table 1: Evolution of Inclusion Composition with Time after Calcium Treatment

Predominant

Time (minutes)

Average CaO
content (wt%)

Average Al203
content (wt%)

Average CaS
content (wt%)

Inclusion

Phase

0 (Before Ca) 0 ~100 0 Al203

Al203 with CaS
layer/incipient
CaO-Al20s3

1 10-20 80-90 0-5

Ca0-2Al20s3,

5 30-40 60-70 <5 Liquid Calcium

Aluminate

Liquid Calcium
10 45-55 45-55 <2

Aluminate

Liquid Calcium
20 50-60 40-50 <1

Aluminate

Stable Liquid

30 50-60 40-50 <1 Calcium

Aluminate

Note: The values in this table are illustrative and will vary based on specific experimental
conditions such as steel composition, temperature, and the amount of CaSi added.

Table 2: Morphological Changes of Inclusions
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Time (minutes)

Predominant

. Aspect Ratio
Average Size (pm)

Morphology (Length/Width)
0 (Before Ca) Irregular, Clustered 5-15 >2
1 Irregular with £ 15 150
spherical outer layer
5 Mostly spherical 3-10 ~1.2-1.5
10 Spherical 2-8 ~1.0-1.2
20 Spherical 2-8 ~1.0
30 Spherical 2-8 ~1.0
Visualizations
Experimental Workflow
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Caption: Workflow for in-situ observation of inclusion modification.
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Caption: Transformation pathway of alumina inclusions during calcium treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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